3-Bromo-4-methanesulfonyl-phenylamine

• IUPAC Name: 3-bromo-4-methylsulfonylaniline
• InChI: InChI=1S/C7H8BrNO2S/c1-12(10,11)7-3-2-5(9)4-6(7)8/h2-4H,9H2,1H3
• InChI Key: HAVPNPRICXWTOM-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=C(C=C(C=C1)N)Br
• Molecular Formula: C7H8BrNO2S
• Molecular Weight: 250.12 g/mol

Description

“3-Bromo-4-methanesulfonyl-phenylamine” is a chemical compound. It is related to “4-Bromophenyl methyl sulfone”, which is a compound with the linear formula BrC6H4SO2CH3. Another related compound is “Benzenamine, 3-bromo-4-methyl-”, which has the molecular formula C7H8BrN.

Synthesis Analysis

The synthesis of similar compounds often involves processes such as protodeboronation of pinacol boronic esters, and the use of amidation reactions. The preparation of 2-chloro-4-bromophonel, a compound with similar halogen substitutions, involves mixing and uniformly stirring o-chlorophenol and a locating nanocatalyst, cooling, and adding Br2 to carry out bromination reaction.

Molecular Structure Analysis

The molecular structure of a compound can be confirmed by various spectroscopic methods such as FTIR, 1H and 13C NMR, and MS spectroscopies. The structure of the compound can also be analyzed by X-ray diffraction.

Chemical Reactions Analysis

The chemical reactions of similar compounds often involve electrophilic substitution and nucleophilic aromatic substitution. For example, pinacol boronic esters, which are highly valuable building blocks in organic synthesis, can undergo catalytic protodeboronation.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined by various methods. These properties include color, density, hardness, melting and boiling points, and the ability of the substance to undergo specific chemical changes.

Mechanism of Action

The mechanism of action of similar compounds often involves electrophilic aromatic substitution and nucleophilic aromatic substitution. For example, the nitration, conversion from the nitro group to an amine, and bromination are steps in the synthesis of similar compounds.

Safety and Hazards

The safety data sheet of a similar compound, “Methyl 3-bromo-4-methylbenzoate”, indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

Future research could focus on further developing the protocols for the functionalizing deboronation of alkyl boronic esters. Additionally, the synthesis of new compounds with similar halogen substitutions could be explored.